Cas no 70838-82-3 (o-Toluic Acid-13C1 (carboxyl-13C))

o-Toluic Acid-13C1 (carboxyl-13C) is a stable isotope-labeled derivative of o-toluic acid, where the carboxyl carbon is enriched with carbon-13. This compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring precise quantification and structural elucidation in analytical applications. The 13C-labeling minimizes interference from natural isotopic distributions, enhancing sensitivity and accuracy in trace-level detection. Its high chemical purity and isotopic enrichment make it suitable for metabolic studies, pharmaceutical research, and environmental analysis. The labeled carboxyl group provides a distinct spectroscopic signature, facilitating detailed mechanistic investigations in chemical and biochemical reactions.
o-Toluic Acid-13C1 (carboxyl-13C) structure
70838-82-3 structure
Product name:o-Toluic Acid-13C1 (carboxyl-13C)
CAS No:70838-82-3
MF:
MW:
MDL:MFCD34182160
CID:1066188

o-Toluic Acid-13C1 (carboxyl-13C) Chemical and Physical Properties

Names and Identifiers

    • o-Toluic Acid-13C1 (carboxyl-13C)
    • [carboxy-13C]-o-toluic acid
    • 2-METHYLBENZOIC ACID-13C1 (CARBOXYL-13C)
    • o-Toluic-13C1 (carboxyl-13C)
    • MDL: MFCD34182160

o-Toluic Acid-13C1 (carboxyl-13C) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T536121-10mg
o-Toluic Acid-13C1 (carboxyl-13C)
70838-82-3
10mg
$ 81.00 2023-09-05
TRC
T536121-50mg
o-Toluic Acid-13C1 (carboxyl-13C)
70838-82-3
50mg
$98.00 2023-05-17
TRC
T536121-5mg
o-Toluic Acid-13C1 (carboxyl-13C)
70838-82-3
5mg
$ 64.00 2023-09-05
AstaTech
D98685-0.5/G
2-METHYLBENZOIC-1-13C ACID
70838-82-3 95%
0.5g
$390 2023-09-19

Additional information on o-Toluic Acid-13C1 (carboxyl-13C)

Comprehensive Guide to o-Toluic Acid-13C1 (carboxyl-13C) (CAS No. 70838-82-3): Properties, Applications, and Market Insights

o-Toluic Acid-13C1 (carboxyl-13C), with CAS number 70838-82-3, is a stable isotope-labeled derivative of o-toluic acid, where the carboxyl carbon is enriched with carbon-13 (13C). This compound is widely used in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and metabolic studies due to its isotopic purity and chemical stability. Researchers and industries value this compound for its ability to serve as an internal standard or tracer in complex biochemical processes.

The growing demand for isotope-labeled compounds in pharmaceutical research and environmental analysis has made o-Toluic Acid-13C1 (carboxyl-13C) a sought-after chemical. Its applications extend to drug metabolism studies, proteomics, and food authenticity testing. The use of 13C-labeled compounds ensures higher accuracy in quantitative analysis, making them indispensable in modern scientific research.

One of the key advantages of o-Toluic Acid-13C1 (carboxyl-13C) is its compatibility with advanced analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry). These techniques are frequently used in forensic science, clinical diagnostics, and environmental monitoring. The compound’s high isotopic enrichment (>99%) ensures minimal interference in analytical results, providing reliable data for critical studies.

Recent advancements in stable isotope labeling have increased the relevance of o-Toluic Acid-13C1 (carboxyl-13C) in biomedical research. Scientists are exploring its potential in cancer research, where it can help track metabolic pathways in tumor cells. Additionally, the compound is gaining traction in nutraceutical research for studying the bioavailability of bioactive compounds in dietary supplements.

The market for 13C-labeled compounds is expanding rapidly, driven by the increasing adoption of precision medicine and personalized healthcare. Pharmaceutical companies are investing heavily in isotope-labeled analogs to improve drug development processes. o-Toluic Acid-13C1 (carboxyl-13C) is expected to play a significant role in this growth, particularly in pharmacokinetic studies and toxicology assessments.

From an environmental perspective, o-Toluic Acid-13C1 (carboxyl-13C) is used in pollution tracking and biodegradation studies. Researchers employ this compound to monitor the breakdown of organic pollutants in soil and water systems. Its stability and detectability make it an excellent tool for understanding environmental remediation processes.

In conclusion, o-Toluic Acid-13C1 (carboxyl-13C) (CAS No. 70838-82-3) is a versatile and highly valuable compound in scientific research and industrial applications. Its role in isotope labeling, analytical chemistry, and biomedical studies continues to grow, aligning with the latest trends in life sciences and environmental technology. As demand for high-purity labeled compounds rises, this compound remains a critical resource for researchers worldwide.

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